Trisodium phosphate dodecahydrate

Trisodium phosphate dodecahydrate (Na3PO4·12H2O, CAS 10101-89-0) is a highly soluble, strongly alkaline inorganic salt widely procured for industrial cleaning, water treatment, and thermal energy storage . Featuring a molecular weight of 380.12 g/mol and containing approximately 56% water by weight, this crystalline compound dissolves to form solutions with a pH of 11.5–12.5 at a 1% concentration . Unlike its anhydrous counterpart, the dodecahydrate form melts at 73–75 °C, releasing significant latent heat, and exhibits distinct dissolution kinetics . Its dual functionality as a potent source of alkalinity and a phosphate donor makes it a critical raw material for saponification, heavy metal precipitation, and phase-change applications.

Substituting trisodium phosphate dodecahydrate with anhydrous TSP or alternative sodium phosphates fundamentally alters process thermodynamics and pH profiles. Anhydrous TSP lacks the crystal water matrix required for phase-change thermal storage and presents different solubility limits between 20–44 °C due to the absence of hydrate-bound hydroxide [1]. Furthermore, replacing TSP with disodium phosphate drops the 1% solution pH from >11.5 to approximately 9.0, eliminating the compound's ability to saponify heavy greases or efficiently precipitate calcium and magnesium without the addition of auxiliary caustic agents . For precise thermal, buffering, and cleaning applications, the dodecahydrate is chemically and thermodynamically non-interchangeable.

Latent Heat Capacity for Phase-Change Thermal Storage

In thermal energy storage applications, trisodium phosphate dodecahydrate functions as a high-performance phase change material (PCM). Research demonstrates that the dodecahydrate form provides a latent heat of fusion of approximately 280 kJ/kg at a melting point of 73–75 °C [1]. In contrast, anhydrous trisodium phosphate does not undergo this low-temperature phase transition and relies solely on sensible heat, offering negligible thermal storage capacity in this temperature regime.

Procuring the dodecahydrate form is strictly required for engineering compact thermal batteries and heat recovery systems that operate in the 70–80 °C window.

Aqueous Solubility and Saturation Limits in Alkaline Media

The hydration state of trisodium phosphate significantly impacts its solubility profile. Empirical solubility measurements reveal that solutions prepared from commercial trisodium phosphate dodecahydrate yield lower saturated phosphate concentrations than those prepared from anhydrous Na3PO4 across a 20–44 °C temperature range [1]. This occurs because the release of trace NaOH bound within the commercial hydrate matrix locally elevates solution alkalinity, suppressing further phosphate dissolution compared to the anhydrous baseline.

Buyers formulating highly concentrated alkaline buffers must select the correct hydration state to prevent unexpected precipitation or concentration deficits.

Alkalinity-Driven Saponification and Cleaning Power

For industrial cleaning and degreasing, the pH of the working solution dictates saponification efficiency. A 1% aqueous solution of trisodium phosphate dodecahydrate maintains a strongly alkaline pH of 11.5–12.5 [1]. In contrast, substituting with disodium phosphate yields a maximum pH of approximately 9.0. This 2.5 to 3.5 pH unit difference translates to a logarithmic reduction in hydroxide ion concentration, rendering disodium phosphate ineffective for saponifying heavy industrial greases or disrupting bacterial membranes without supplementary caustic additives.

Ensures single-component procurement for heavy-duty degreasing formulations, eliminating the need to purchase and mix secondary caustic agents.

Calcium and Magnesium Precipitation in Water Treatment

In boiler water treatment, trisodium phosphate dodecahydrate acts as a superior precipitating agent compared to lower-valency phosphates. The compound provides both the necessary phosphate ions and the high alkalinity required to rapidly precipitate calcium and magnesium as insoluble hydroxyapatite and magnesium silicate/phosphate sludges[1]. Using monosodium or disodium phosphate fails to achieve the required alkaline setpoint, leading to incomplete precipitation and increased risk of scale formation on heat exchanger surfaces.

Prevents catastrophic scaling in industrial boilers by ensuring the thermodynamic conditions for insoluble phosphate sludge formation are met.

Phase Change Materials (PCMs) for Thermal Batteries

Utilizing its 280 kJ/kg latent heat of fusion, trisodium phosphate dodecahydrate is procured as the core medium in latent heat accumulators for diesel engine exhaust recovery and industrial thermal batteries operating at 70–80 °C [1].

Heavy-Duty Industrial Degreasing and Saponification

Formulated into commercial degreasers and cleaning agents where its pH 11.5–12.5 profile drives the saponification of oils and greases on metal surfaces and concrete, outperforming lower-alkalinity phosphates [2].

Boiler Water Treatment and Scale Inhibition

Deployed in cooling towers and boiler systems to precipitate calcium and magnesium hardness into manageable sludges, leveraging its dual role as an alkalizing and precipitating agent [3].

High-pH Buffer Formulation for Waste Processing

Used as a precise starting material for high-pH buffers (pH 11.0–12.5) in radioactive waste processing and specialized biochemical isolations, where its specific solubility kinetics are factored into the formulation[4].